5-Chlorothieno[3,2-b]pyridine-2-carboxylic acid

• IUPAC Name: 5-chlorothieno[3,2-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4ClNO2S/c9-7-2-1-5-4(10-7)3-6(13-5)8(11)12/h1-3H,(H,11,12)
• InChI Key: XNFULVAVDXQZQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1SC(=C2)C(=O)O)Cl
• Molecular Formula: C8H4ClNO2S
• Molecular Weight: 213.64 g/mol
• CAS No.: 1896669-09-2

Description

5-Chlorothieno[3,2-b]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H4ClNO2S and its molecular weight is 213.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• 5-Chlorothieno[3,2-b]pyridine-2-carboxylic acid is a key precursor in the synthesis of various heterocyclic compounds. For example, it has been used in the synthesis of new 5-arylpyridothieno tetrazolopyrimidine derivatives, showcasing its utility in developing fused thienopyridines (Davoodnia et al., 2007).
• The compound plays a significant role in the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids. This method has expanded the range of available 2,4,5-trisubstituted thieno[2,3-d]pyrimidine-6-carboxylic acid esters and amides (Santilli et al., 1971).

Chemical Reactions

• The compound has been utilized in the preparation of 2-(heterocyclyl)thieno[3,2-b]pyridine derivatives, highlighting its versatility in chemical synthesis (Elliott et al., 1987).
• It also finds application in the esterification of carboxylic acids by alcohols. This process has been facilitated using 2-chloro-1,3,5-trinitrobenzene as a condensing agent, demonstrating the compound's role in ester formation reactions (Takimoto et al., 1981).

Antimicrobial Activity

• Research has been conducted on the synthesis and antimicrobial activity of pyridine derivatives, including those derived from this compound. This demonstrates its potential in developing compounds with antimicrobial properties (Patel et al., 2011).

Miscellaneous Applications

• The compound has been implicated in the synthesis of various novel thienopyridinone antibacterials and pyridothienopyrimidines with notable antibacterial activities (El-Abadelah et al., 1998).
• Additionally, it has been used in Rh(III)-catalyzed decarboxylative coupling reactions, illustrating its role in advanced organic synthesis methodologies (Neely & Rovis, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.